N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)-2,5-diethoxybenzenesulfonamide

• IUPAC Name: N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-2,5-diethoxybenzenesulfonamide
• InChI: InChI=1S/C17H24N4O5S/c1-6-25-12-8-9-14(26-7-2)15(10-12)27(22,23)20-13-11-18-17(24-5)19-16(13)21(3)4/h8-11,20H,6-7H2,1-5H3
• InChI Key: PSMWTBQWAJLZBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NC2=CN=C(N=C2N(C)C)OC
• Molecular Formula: C17H24N4O5S
• Molecular Weight: 396.5 g/mol

Description

N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)-2,5-diethoxybenzenesulfonamide, also known as DMS-114, is a sulfonamide compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit a range of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Scientific Research Applications

Photodynamic Therapy Applications

Photodynamic Therapy for Cancer Treatment : The study of zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups containing Schiff base has highlighted their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are critical for effective Type II mechanisms in photodynamic therapy. The research suggests that these compounds possess remarkable potential for cancer treatment due to these features (Pişkin, Canpolat, & Öztürk, 2020).

Nonlinear Optical Properties

Second-order Nonlinear Optical Properties : Thienyl-substituted pyridinium salts have been synthesized and characterized for their second-order nonlinear optical properties. These compounds exhibit significant noncentrosymmetric structures and show potential for use in nonlinear optics, as evidenced by their comparative efficiency to well-known materials like DAST (Li, Cui, Yang, Tao, Lin, Ye, & Yang, 2012).

Therapeutic Agents for Alzheimer’s Disease

Alzheimer’s Disease Therapeutic Agents : A new series of sulfonamides derived from 4-methoxyphenethylamine have shown acetylcholinesterase inhibitory activity, suggesting their potential as therapeutic agents for Alzheimer's disease. One compound, in particular, demonstrated acetylcholinesterase inhibitory activity comparable to standard treatments, indicating its potential as a lead structure for the development of more potent inhibitors (Abbasi, Hassan, Aziz‐ur‐Rehman, Siddiqui, Shah, Raza, & Seo, 2018).

Molecular Docking Studies

Cyclooxygenase Inhibitors : Heterocyclic compounds containing sulfonamide moiety synthesized through reactions with enaminones were studied for their potential as Cyclooxygenase (COX-2) inhibitors. Molecular docking studies of these compounds indicate their suitability as COX-2 inhibitors with the possibility of further modification for enhanced efficacy (Hassan, 2014).